3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid

• Molecular Formula: C22H38O3
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)20-22(24)25/h6-7,9-10,12-13,21,23H,2-5,8,11,14-20H2,1H3,(H,24,25)/b7-6-,10-9-,13-12-
• InChIKey: RIFBPKYSZXSSIO-QNEBEIHSSA-N

3-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoic Acid: A Key Hydroxylated Lipid for Specialized Pro-Resolving Mediator Research and Signaling Studies

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4) is a hydroxylated derivative of the polyunsaturated fatty acid (PUFA) 10(Z),13(Z),16(Z)-docosatrienoic acid, characterized by a 22-carbon chain with three cis double bonds at positions 10, 13, and 16, and a hydroxyl group at the C3 position [1]. The addition of the C3 hydroxyl group significantly increases molecular polarity compared to its parent fatty acid, as evidenced by a lower calculated LogP (3.92) versus the non-hydroxylated analog (LogP 7.56) [2], and is proposed to serve as a key intermediate in the biosynthesis of specialized pro-resolving mediators (SPMs) [1].

Workflow SPM pathway intermediate study fit

Probe Hydroxylation-specific lipid signaling probe

Standard Polarity-defined analytical standard for hydroxylated PUFAs

• [1] Kuujia. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4). View Source
• [2] Mol-Instincts. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid | C22H38O3 | CID 5146127 - Predicted Physicochemical Properties. View Source

The Critical Importance of Precise Hydroxylation: Why 3-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoic Acid Cannot Be Replaced by Its Parent Fatty Acid or Positional Isomers

Substituting 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid with its non-hydroxylated analog (10(Z),13(Z),16(Z)-docosatrienoic acid) or a positional isomer (3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid) introduces significant variability in experimental outcomes. The C3 hydroxyl group of the target compound is not merely a solubility enhancer; it is a critical structural feature that dictates distinct intermolecular interactions and biochemical fates [1]. Specifically, the non-hydroxylated parent lacks the hydrogen-bonding capacity essential for the enzymatic conversions and receptor engagements typical of SPM intermediates . Similarly, positional isomers like 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid possess a different double bond configuration and omega-3 classification, leading to divergent metabolic pathways and biological activities [2]. Generic substitution therefore risks confounding data in studies of inflammation resolution, membrane dynamics, and lipid signaling where structural specificity is paramount [1].

Non-hydroxylated parent analog

Absence of C3-OH reduces hydrogen-bonding capacity; may alter enzymatic conversion and receptor engagement.

Positional isomer (omega-3)

Different double bond pattern shifts metabolic pathway and biological readout; divergent fate may confound data.

• [1] Kuujia. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4). View Source
• [2] Kuujia. 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid (CAS 2692622-68-5). View Source

Quantitative Differentiation of 3-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoic Acid: Comparative Data for Informed Procurement

Increased Polarity and Aqueous Solubility: A Quantitative Comparison of cLogP with the Parent Fatty Acid

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid demonstrates a substantially higher polarity compared to its non-hydroxylated parent compound, 10(Z),13(Z),16(Z)-docosatrienoic acid, as quantified by a lower calculated partition coefficient (cLogP) [1]. This difference is directly attributable to the presence of the C3 hydroxyl group, which introduces hydrogen-bonding capabilities absent in the parent structure [2].

Polarity (cLogP)

In silico prediction

3.92

Supports aqueous phase partitioning

vs parent: 7.56 (Δ -3.64)

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (cLogP)
Target Compound Data	cLogP = 3.92 ± 0.33
Comparator Or Baseline	10(Z),13(Z),16(Z)-Docosatrienoic Acid: cLogP = 7.56
Quantified Difference	Δ cLogP = 3.64
Conditions	In silico prediction using ACD/Labs Percepta Platform

Why This Matters

This large difference in polarity translates to dramatically different solubility and partitioning behavior in aqueous vs. organic phases, directly impacting sample preparation, chromatographic analysis, and in vitro assay design.

• [1] Mol-Instincts. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid | C22H38O3 | CID 5146127 - Predicted Physicochemical Properties. View Source
• [2] Kuujia. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4). View Source

Enhanced Hydrogen-Bonding Capacity: A Comparison of Hydrogen Bond Donor Count with the Non-Hydroxylated Analog

The C3 hydroxyl group of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid endows it with specific hydrogen-bonding properties that are absent in the parent fatty acid. The target compound possesses two hydrogen bond donors (HBD), while the non-hydroxylated 10(Z),13(Z),16(Z)-docosatrienoic acid possesses only one [1]. This additional donor is critical for its proposed role as an intermediate in SPM biosynthesis and for interactions with target proteins [2].

Hydrogen Bond Donors

In silico prediction

2

Additional H-bond capacity supports binding studies

vs parent: 1 (Δ +1)

Evidence Dimension	Hydrogen Bond Donor (HBD) Count
Target Compound Data	HBD = 2
Comparator Or Baseline	10(Z),13(Z),16(Z)-Docosatrienoic Acid: HBD = 1
Quantified Difference	Δ HBD = +1
Conditions	In silico prediction based on chemical structure

Why This Matters

The ability to act as a hydrogen bond donor is a fundamental requirement for many biological recognition processes, including enzymatic catalysis and receptor-ligand binding. This distinction makes the hydroxylated form essential for studies investigating these molecular interactions.

• [1] Mol-Instincts. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid | C22H38O3 | CID 5146127 - Predicted Physicochemical Properties. View Source
• [2] Kuujia. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4). View Source

Divergent Biological Activity: Class-Level Inference from Docosatrienoic Acid (DTA) Compared to Docosahexaenoic Acid (DHA)

While direct comparative data for the specific target compound is not yet available, class-level evidence from the parent docosatrienoic acid (DTA) demonstrates significant functional differences compared to a more common VLCPUFA, docosahexaenoic acid (DHA). A head-to-head study found that DTA elicited much stronger antioxidant and pro-apoptotic effects than DHA against human breast cancer cell lines [1].

Class-level activity

Class-level inference

DTA reported higher antioxidant and pro-apoptotic response vs DHA

Supports class-specific pathway selectivity review

In vitro cancer cell line data; not specific to target compound

Evidence Dimension	Antioxidant and Pro-apoptotic Activity
Target Compound Data	Not available (class-level data)
Comparator Or Baseline	Docosatrienoic Acid (DTA): Exhibited stronger antioxidant and pro-apoptotic effects; Docosahexaenoic Acid (DHA): Standard comparator
Quantified Difference	Qualitative observation: 'much stronger' effects (specific quantitative values not detailed in abstract)
Conditions	In vitro study on human breast cancer SK-BR-3 and MDA-MB-231 cells

Why This Matters

This finding underscores that even within the VLCPUFA class, specific chain length and double bond configurations yield distinct biological potencies. As the target compound is a hydroxylated derivative of DTA, this class-level evidence suggests it will have unique, non-interchangeable biological properties compared to other PUFAs like DHA.

• [1] Chen Y, Qiu X, Yang J. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source

Optimal Research and Industrial Use Cases for 3-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoic Acid Based on Proven Differentiation

Specialized Pro-Resolving Mediator (SPM) Biosynthesis and Pathway Elucidation Studies

The unique C3 hydroxyl group and defined double bond pattern of this compound make it a crucial intermediate or precursor in the biosynthetic pathway of SPMs [1]. Its use is mandatory for researchers aiming to accurately map enzymatic conversion steps (e.g., by lipoxygenases) or to generate specific SPM isomers. Substitution with the non-hydroxylated parent or a positional isomer will result in different products and confound pathway analysis [2].

Investigating the Impact of Hydroxylation on Membrane Dynamics and Lipid Raft Association

The significantly higher polarity (Δ cLogP = 3.64) and added hydrogen-bonding capacity (Δ HBD = +1) of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid compared to its parent fatty acid [1] provide a defined system for studying how single-point hydroxylation alters the biophysical properties of lipid bilayers. This is critical for research on membrane fluidity, lipid raft formation, and the lateral organization of signaling proteins.

Analytical Chemistry and Lipidomics: Use as a Calibration Standard and Internal Reference for Hydroxylated PUFAs

The defined and unique chromatographic properties resulting from its polarity (LogP 3.92) make this compound an excellent standard for calibrating LC-MS/MS or GC-MS methods designed to detect and quantify hydroxylated PUFAs in complex biological matrices [1]. Its distinct retention time and mass fragmentation pattern provide unambiguous identification, preventing misidentification of isobaric species.

Structure-Activity Relationship (SAR) Studies on Inflammation Resolution

Given class-level evidence that the parent docosatrienoic acid exhibits strong anti-inflammatory and pro-apoptotic effects distinct from other VLCPUFAs [2], this 3-hydroxy derivative is an essential tool for SAR studies. Researchers can directly compare its activity to the parent fatty acid and other hydroxylated analogs to deconvolute the specific contributions of the C3 hydroxyl group and the double bond configuration to overall anti-inflammatory or pro-resolving potency.

Application

Selection Property

Validation Focus

SPM biosynthesis pathway elucidation

C3-hydroxyl & double bond configuration

Enzymatic conversion and isomer identity

Membrane biophysics and lipid raft studies

Polarity & hydrogen-bonding capacity

Biophysical bilayer changes

Analytical standard for hydroxylated PUFAs

Distinct LogP & retention time

LC-MS method selectivity and matrix behavior

Inflammation resolution SAR studies

Class-level anti-inflammatory and pro-apoptotic activity

Comparative assay response vs parent and analogs

• [1] Mol-Instincts. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid | C22H38O3 | CID 5146127 - Predicted Physicochemical Properties. View Source
• [2] Chen Y, Qiu X, Yang J. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source